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Compound of Interest

Compound Name: Emeheterone

CAS No.: 117333-12-7

Cat. No.: B1643587

Get Quote

Executive Summary
Emeheterone and Emethallicin (specifically Emethallicin A-F) are distinct secondary

metabolites isolated from the fungus Emericella heterothallica (teleomorph of Aspergillus

heterothallicus).[1][2][3] While they share a biological origin and biosynthetic precursors

(aromatic amino acids), they possess fundamentally different chemical scaffolds.

Emeheterone is a pyrazinone N-oxide derivative (specifically 3,6-dibenzyl-2-hydroxy-5-

methoxypyrazine 4-oxide).[4][5]

Emethallicin belongs to the epipolythiodioxopiperazine (ETP) class, characterized by a

diketopiperazine core bridged by a sulfur chain (disulfide, trisulfide, or tetrasulfide).

This guide provides a definitive spectroscopic workflow to distinguish these compounds,

focusing on Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Circular

Dichroism (CD).
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Understanding the core scaffold is prerequisite to interpreting the spectra.

Emeheterone: Planar, aromatic pyrazine core. The molecule is achiral (unless the side

chains introduce chirality, but the core is aromatic). It contains a distinct methoxy group and

an N-oxide functionality.

Emethallicin: Bicyclic, non-aromatic boat-conformation diketopiperazine ring. It is inherently

chiral due to the bridgehead carbons (alpha to nitrogen and sulfur) and the helical sulfur

bridge.

Diagram: Structural Logic Flow
The following diagram illustrates the decision tree for differentiating these metabolites based on

spectral features.
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Crude Extract / Purified Fraction
(Emericella heterothallica)

Step 1: UV/Vis Screening

Abs: ~230, 290, 330 nm
(Pyrazine/N-oxide chromophore)

Distinct Aromatic Bands

Abs: ~270-300 nm (shoulder)
(Disulfide/Polysulfide bridge)

Broad Disulfide Abs

Step 2: 1H NMR (Proton)

Diagnostic Signals:
- OMe Singlet (~3.8-4.0 ppm)

- Benzyl CH2 (Singlet/AB)
- Lack of aliphatic methines

Aromatic/Methoxy

Diagnostic Signals:
- Bridgehead Methines (5.5-6.5 ppm)

- No OMe on ring
- Complex coupling (if conformers exist)

Aliphatic Methine

Step 3: Mass Spectrometry

ID: Emeheterone
(Pyrazinone N-oxide)

Loss of Oxygen (M-16)

ID: Emethallicin
(ETP Class)

Loss of S2/S3/S4

Click to download full resolution via product page

Caption: Logical decision tree for differentiating Emeheterone from Emethallicin using UV,

NMR, and MS data.

Comparative Spectroscopic Data
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The following table summarizes the key signals that validate the identity of each compound.

Table 1: Key Spectroscopic Markers
Feature Emeheterone (Pyrazinone) Emethallicin (ETP)

UV/Vis (

)

Distinct bands ~230, 290, 325

nm (Pyrazine N-oxide

character).

~270–300 nm (characteristic of

epidithiodioxopiperazine

bridge).

H NMR: OMe

Present: Sharp singlet

~3.8–4.0 ppm (Methoxy

group).

Absent (Unless present on a

side chain, but not on the core

ring).

H NMR: Core

Aromatic: No aliphatic

methines on the ring. Benzyl

CH

signals appear as singlets or

AB quartets.

Aliphatic Methines: Distinct

singlets or doublets at

5.0–6.5 ppm (H-

to N and S).

C NMR: C=O
Amide/Imide carbonyls,

typically shifted by N-oxide.

Amide carbonyls (

~160-165 ppm).

Mass Spectrometry

Fragmentation often shows [M-

16] (Loss of Oxygen from N-

oxide).

Fragmentation shows [M-64]

(Loss of S

) or S

/S

loss. Distinct isotope pattern

for Sulfur.

Circular Dichroism

Weak or negligible Cotton

effects (unless chiral side

chains).

Strong Cotton effects due to

the helical disulfide bridge

(diagnostic for absolute

configuration).
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Protocol A: NMR Differentiation Workflow
Objective: To distinguish the planar pyrazine core from the bicyclic ETP core.

Sample Preparation: Dissolve 1-5 mg of the purified metabolite in 0.6 mL of CDCl

or DMSO-

.

Note: CDCl

is preferred for Emeheterone to observe the sharp methoxy signal. DMSO-

is preferred for Emethallicin if solubility is an issue or to observe exchangeable amide
protons.

Acquisition:

Run a standard 1H spectrum (minimum 16 scans).

Run a 13C spectrum (minimum 1024 scans) if material permits.

Analysis:

Check for Region

3.8 - 4.1 ppm: A sharp singlet (3H) strongly suggests Emeheterone (5-methoxy group).

Check for Region

5.0 - 6.5 ppm: One or two singlets (1H each) indicate the methine protons of the
Emethallicin diketopiperazine ring.

Check for Region

7.0 - 7.5 ppm: Both will show aromatic protons (phenylalanine derivatives), but
Emeheterone will lack the complexity of the chiral ETP core coupling.

Protocol B: Mass Spectrometry (MS/MS) Validation
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Objective: To confirm the presence of the sulfur bridge vs. the N-oxide.

Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

Direct Infusion: Flow rate 5-10

L/min.

Fragmentation Strategy:

Select the parent ion

.

Apply collision energy (start at 10 eV, ramp to 40 eV).

Interpretation:

Emethallicin: Look for neutral loss of 32 Da (S), 64 Da (S

), or 96 Da (S

). The isotopic pattern of the parent ion will also show an enhanced M+2 peak (~9% for S

, ~13% for S

) due to

S natural abundance.

Emeheterone: Look for a neutral loss of 16 Da (Oxygen), characteristic of N-oxides. The

M+2 peak will be standard for C/N/O compounds (low intensity).

Mechanistic Insight: Why the Spectra Differ
The "S-S" Bridge Effect (Emethallicin)
The defining feature of Emethallicin is the epidithio- (or polythio-) bridge spanning the

diketopiperazine ring.

Steric Strain: This bridge forces the piperazine ring into a rigid boat conformation.
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Deshielding: The sulfur atoms strongly deshield the adjacent bridgehead carbons and

protons (H-

). This shifts the methine protons downfield to

5.5–6.0 ppm, a region usually vacant in standard peptides.

Chirality: The disulfide bridge is inherently chiral (helical). This results in massive optical

rotation and strong CD signals, which Emeheterone lacks.

The Pyrazine N-Oxide System (Emeheterone)
Emeheterone possesses a fully conjugated aromatic pyrazine ring.

Planarity: Unlike the boat-shaped Emethallicin, Emeheterone is largely planar.

Electronic Effects: The N-oxide moiety pushes electron density into the ring but also acts as

a specific dipole. The 5-methoxy group is a strong electron donor, creating a distinct

electronic environment that is easily spotted in proton NMR (the "methoxy singlet").
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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